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Compound of Interest

Compound Name: N-Benzylacetamide

Cat. No.: B110321

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
N-Benzylacetamide (CAS No: 588-46-5). The information is compiled from various safety data
sheets to ensure a thorough understanding of the potential hazards and the necessary
measures to mitigate them. This guide is intended for laboratory personnel and professionals in
the field of drug development who may handle this compound.

Hazard Identification and Classification

N-Benzylacetamide is classified as a hazardous substance. The GHS classification indicates
that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Table 1: GHS Hazard Classification

Classification Hazard Statement

Skin corrosion/irritation (Category 2) H315: Causes skin irritation[1]

Serious eye damage/eye irritation (Category 2A)  H319: Causes serious eye irritation[1]

Specific target organ toxicity, single exposure ) o
) o H335: May cause respiratory irritation[1]
(Category 3), Respiratory tract irritation

Signal Word: Warning[1][2]
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Hazard Pictogram:
e GHSO07: Exclamation mark[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of N-Benzylacetamide is crucial for its
safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value Source
Molecular Formula C9H11NO 3114151161
Molecular Weight 149.19 g/mol [31[4][5][6]

White to off-white or pale
Appearance yellow solid, crystalline [21[71[8]

powder, or crystals.

Melting Point 59-63 °C [7]

Boiling Point 157 °C /2 mmHg [4]

Recommended: 0-8 °C or 4°C.
Can be stored at room

Storage Temperature ) [1112][7]
temperature, sealed in a dry

place.

Toxicological Information

Detailed toxicological studies for N-Benzylacetamide are not extensively available in the
provided resources. The primary known effects are irritation to the skin, eyes, and respiratory
system.[1]

Table 3: Summary of Toxicological Effects
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Effect Description

Acute Toxicity Data not available.

Skin Corrosion/Irritation Causes skin irritation.[1]
Serious Eye Damage/Irritation Causes serious eye irritation.[1]
Respiratory or Skin Sensitization Data not available.

Germ Cell Mutagenicity Data not available.
Carcinogenicity Data not available.
Reproductive Toxicity Data not available.

Specific Target Organ Toxicity - Single Exposure  May cause respiratory irritation.[1]

Specific Target Organ Toxicity - Repeated )
Data not available.
Exposure

Aspiration Hazard Data not available.

Note on Experimental Protocols:Detailed methodologies for the toxicological experiments cited
are not provided in the source safety data sheets. For comprehensive toxicological protocols,
referral to standardized guidelines such as those from the OECD is recommended.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[7][8]

Avoid inhalation of dust and aerosols.[1]

Use only in well-ventilated areas or outdoors.[1]

Wash hands thoroughly after handling.[1][7]

Minimize dust generation and accumulation.[7]
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o Keep away from heat, sparks, and open flames.[7][8]

Conditions for Safe Storage:

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][7][8]
o Store away from incompatible materials such as strong oxidizing agents.[8]

 Recommended storage temperatures range from 0-8°C, with some sources indicating room
temperature storage is acceptable if sealed and dry.[2][7][8]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling N-

Benzylacetamide.

Table 4. Recommended Personal Protective Equipment

Protection Type Specification

Safety glasses with side-shields or goggles.[1]
[8]

Eye/Face Protection

Protective gloves and impervious clothing, such

Skin Protection _ _
as a lab coat or chemical-resistant apron.[1][8]

A suitable respirator or an effective dust mask

Respiratory Protection ) )
should be used if dust is generated.[1][8]

First Aid Measures

In the event of exposure, immediate and appropriate first aid should be administered.
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First Aid Procedures
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Caption: First aid procedures for N-Benzylacetamide exposure.

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek medical attention.[7][8]

o Skin Contact: Immediately wash the affected area with soap and plenty of water, removing all
contaminated clothing. Get medical attention if irritation develops.[8]

o Eye Contact: Flush eyes with water for at least 15 minutes. Remove contact lenses if present
and easy to do. Seek medical attention if irritation persists.[8]
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1][8]

Accidental Release Measures

In case of a spill, follow these procedures to ensure safety and proper cleanup.
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Caption: Workflow for handling an N-Benzylacetamide spill.
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Personal Precautions:

o Wear protective equipment and keep unprotected personnel away.[7]

e Ensure adequate ventilation and remove all sources of ignition.[7]

e Avoid breathing dust.[8]

Environmental Precautions:

e Prevent the product from entering drains or waterways.[7][8]

Methods for Cleaning Up:

o Sweep up the spilled material and shovel it into suitable containers for disposal.[8]
o Clean the contaminated surface thoroughly.[8]

Fire-Fighting Measures

Suitable Extinguishing Media:

o Use water spray, dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[7][8]
Specific Hazards:

e May be combustible at high temperatures.[8]

» Fine dust dispersed in air in sufficient concentrations and in the presence of an ignition
source is a potential dust explosion hazard.[8]

o Hazardous combustion products include carbon oxides and nitrogen oxides.[8]
Protective Equipment for Firefighters:

o Wear self-contained breathing apparatus (SCBA) and full protective gear.[9][10]

Disposal Considerations
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Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.[8] Do not allow the chemical to enter drains or the environment.[7]

This guide provides essential safety information for handling N-Benzylacetamide. Always refer
to the specific Safety Data Sheet provided by your supplier for the most current and detailed
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.spectrumchemical.com/media/sds/B1536_AGHS.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/178947.pdf
https://www.benchchem.com/product/b110321?utm_src=pdf-body
https://www.benchchem.com/product/b110321?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-W052051/N-Benzylacetamide-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/US/en/product/bldpharmatechcoltd/bl3h9538961c?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzylacetamide
https://www.chembk.com/en/chem/Acetamide,N-(phenylmethyl)-
https://www.spectrumchemical.com/media/sds/TCI-B0404.pdf
https://www.lgcstandards.com/ES/en/p/MM3640.07
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/178947.pdf
https://www.spectrumchemical.com/media/sds/B1536_AGHS.pdf
https://www.chemicalbook.com/msds/n-benzylacetoacetamide.pdf
https://www.physics.purdue.edu/primelab/safety/HCP-2012-update/MSDS/nitric_acid_5.pdf
https://www.benchchem.com/product/b110321#n-benzylacetamide-safety-and-handling-precautions
https://www.benchchem.com/product/b110321#n-benzylacetamide-safety-and-handling-precautions
https://www.benchchem.com/product/b110321#n-benzylacetamide-safety-and-handling-precautions
https://www.benchchem.com/product/b110321#n-benzylacetamide-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b110321?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

